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Compound of Interest

Compound Name: TH1834 dihydrochloride

Cat. No.: B10764146

Technical Support Center: TH1834
Dihydrochloride

This technical support guide addresses common issues related to the solubility of TH1834
dihydrochloride, with a specific focus on the impact of dimethyl sulfoxide (DMSO) quality.

Frequently Asked Questions (FAQSs)

Q1: What is TH1834 dihydrochloride and what is its expected solubility?

TH1834 dihydrochloride is a specific inhibitor of the Tip60 (KAT5) histone acetyltransferase,
which is investigated for its potential in cancer therapy by inducing apoptosis and increasing
DNA damage in cancer cells.[1][2][3] It is supplied as a solid.[1] Its solubility can vary based on
the solvent and conditions. Published data indicates a high solubility in pure, anhydrous DMSO
(=100 mg/mL) and water (100 mg/mL with ultrasonication).[1] However, some suppliers
recommend a lower concentration of 10 mg/mL in DMSO and explicitly warn that water content
can significantly reduce solubility.[4]

Q2: Why is DMSO used as a solvent, and what does "hygroscopic" mean?

DMSO is a highly polar, aprotic solvent capable of dissolving a wide range of both polar and
nonpolar compounds, making it a valuable solvent in drug discovery and life science research.
[5][6][7] However, DMSO is also very hygroscopic, which means it readily attracts and absorbs
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water molecules from the surrounding atmosphere.[6][8][9] This property is critical because
even brief exposure to ambient air can lead to significant water absorption.[8][10]

Q3: How does absorbed water in DMSO affect TH1834 dihydrochloride solubility?

The presence of water in DMSO can dramatically decrease the solubility of many organic
compounds, including TH1834 dihydrochloride.[11][12] When water mixes with DMSO, it
forms a highly structured solvent network through strong hydrogen bonds.[11][12] This
structure makes it more difficult for the solvent to create a "cavity" to accommodate the solute
molecules, leading to a decrease in solubility or even precipitation of the compound from the
solution.[11][12] This effect can be exacerbated by repeated freeze-thaw cycles.[11] One
supplier specifically notes that hygroscopic DMSO has a significant impact on the solubility of
TH1834.[4]

Q4: What are the signs that my DMSO has absorbed water and is affecting my experiment?

You may encounter the following issues:

« Difficulty Dissolving: The TH1834 dihydrochloride powder does not fully dissolve at the
expected concentration, even with vortexing.

e Precipitation: The compound dissolves initially but then precipitates out of solution over time,
sometimes appearing as a crystalline solid or a cloudy suspension.

 Inconsistent Results: You observe variability in experimental results between different
batches of stock solutions, which may be due to differing levels of water contamination in the
DMSO used.

Q5: How can | prevent DMSO from absorbing water?

Proper handling and storage are crucial for maintaining the anhydrous state of DMSO.[13][14]

e Use Anhydrous Grade DMSO: Purchase high-purity, anhydrous grade DMSO and verify the
water content on the certificate of analysis.

o Work Quickly: When opening a bottle of DMSO, do so in a low-humidity environment if
possible. Minimize the time the bottle is open to the air.
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» Aliquot: For routine use, it is best practice to aliquot a new bottle of anhydrous DMSO into
smaller, single-use vials under an inert gas atmosphere (like argon or nitrogen). This
prevents contamination of the main stock.

e Proper Storage: Store DMSO in tightly sealed containers, away from humid environments.[6]
The use of desiccants in the storage cabinet can also help.[14]

Q6: What should I do if I suspect my TH1834 dihydrochloride solution is not fully dissolved?

If you observe particulate matter or cloudiness, do not proceed with the experiment. Gentle
warming (to 37-60°C) and/or bath sonication can often help redissolve the compound.[4][11] If
the compound still does not dissolve, it is highly likely that the DMSO has been compromised
by water. The best course of action is to discard the solution and prepare a fresh one using a
new, unopened bottle or a properly stored aliquot of anhydrous DMSO.

Troubleshooting Guide: Solubility Issues with
TH1834 Dihydrochloride

Problem: You are unable to achieve the desired concentration of TH1834 dihydrochloride in
DMSO, or the compound is precipitating from your stock solution.
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Step

Action

Rationale

Visual Inspection

Examine your stock solution. Is
it clear, or is there visible
precipitate or cloudiness?
Check your main bottle of
DMSO. Since its freezing point
is 18.5°C (65.3°F), it may be
frozen if stored at cool room
temperatures.[5] If it is frozen,
this is a good sign it has not
absorbed significant water, as
water depresses the freezing
point.[12]

Review Compound Information

Check the Certificate of
Analysis (CoA) for your
specific lot of TH1834
dihydrochloride to confirm its
identity and purity. Note the
recommended storage

conditions.

Use Fresh Anhydrous DMSO

Discard the problematic
solution. Prepare a new
solution using a fresh, sealed
bottle of anhydrous DMSO or a
properly stored, single-use
aliquot. This is the most

common and effective solution.

Aid Dissolution

When preparing the new
solution, you can aid
dissolution by gently warming
the vial and using a bath
sonicator.[4] Be cautious not to
overheat the solution, as this

could degrade the compound.
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5 Confirm Solubility

If problems persist, perform a
simple solubility test (see
Protocol 2 below) to compare
the performance of your
current DMSO with a new
bottle. This can definitively
identify if the solvent is the root

cause.

Data and Properties

Table 1: Physicochemical Properties of TH1834 Dihydrochloride

Property Value Reference
Molecular Formula C33H42CI2N6O3 [1]
Molecular Weight 641.63 g/mol [1]

CAS Number 2108830-09-5 [1]
Appearance Solid [1]

Storage 4°C, dry, sealed [1]

Table 2: Relevant Properties of Dimethyl Sulfoxide (DMSO)

Property Value Reference
Molecular Formula (CH3)2S0O [5]

Molar Mass 78.13 g/mol [5]

Boiling Point 189 °C (372 °F) [5]

Melting Point 18.5 °C (65.3 °F) [5]

Key Feature Highly Hygroscopic [5161[8]

Table 3: Reported Solubility of TH1834 Dihydrochloride
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Solvent Concentration Conditions |/ Notes Reference

Requires
Water 100 mg/mL o [1]
ultrasonication

Assumes anhydrous
DMSO =100 mg/mL [1]
DMSO

"Hygroscopic DMSO
has a significant
impact on the
DMSO 10 mg/mL - [4]
solubility of product,
please use newly

opened DMSO"

Experimental Protocols

Protocol 1: Recommended Procedure for Preparing a TH1834 Dihydrochloride Stock Solution

e Preparation: Allow the TH1834 dihydrochloride vial and a new, sealed bottle of anhydrous
DMSO to equilibrate to room temperature before opening.

» Weighing: Weigh the required amount of TH1834 dihydrochloride in a sterile
microcentrifuge tube.

e Solvent Addition: Open a new bottle of anhydrous DMSO. Using a calibrated pipette, add the
required volume of DMSO to the TH1834 dihydrochloride to achieve the desired
concentration.

» Dissolution: Vortex the solution thoroughly for 1-2 minutes. If full dissolution is not achieved,
use a bath sonicator for 5-10 minutes. Gentle warming (e.g., in a 37°C water bath) can also
be applied.

o Storage: Once fully dissolved, the clear solution can be aliquoted into single-use, tightly
sealed vials and stored at -20°C for short-term (1 month) or -80°C for long-term (6 months)
storage.[2][4]

Protocol 2: Validating DMSO Quality for TH1834 Dihydrochloride Solubility
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o Objective: To determine if water absorption in a stock of DMSO is the cause of solubility
issues.

o Materials:
o TH1834 dihydrochloride
o "Suspect" DMSO (the bottle currently in use)
o "New" Anhydrous DMSO (a brand new, sealed bottle)
o Two sterile vials.

o Methodology: a. Weigh out two identical amounts of TH1834 dihydrochloride into the two
separate vials. b. To Vial A, add a volume of "Suspect” DMSO calculated to reach the target
concentration (e.g., 20 mg/mL). c. To Vial B, add the same volume of "New" Anhydrous
DMSO. d. Treat both vials identically: vortex for 2 minutes, then sonicate for 10 minutes. e.
Visually compare the two vials. A clear solution in Vial B but a suspension or incomplete
dissolution in Vial A strongly indicates that the "Suspect” DMSO has absorbed water and is
no longer suitable for this application.

Visual Guides
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Caption: The pathway from hygroscopic DMSO to compound precipitation.
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Caption: Troubleshooting workflow for TH1834 dihydrochloride solubility issues.
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Caption: Best practices for storing and handling hygroscopic solvents like DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.quora.com/How-can-dimethyl-sulfoxide-enhance-solubility-in-lab-applications
https://chemistry.stackexchange.com/questions/9670/hygroscopic-behaviour-of-dmso-how-bad-is-it
https://m.cheezhengchem.com/blog/what-is-the-solubility-of-dimethyl-sulfoxide-in-water-338177.html
https://www.echemi.com/community/hygroscopic-behaviour-of-dmso-how-bad-is-it_mjart2205132458_86.html
https://www.researchgate.net/publication/229976371_Drug_Solubility_in_Water_and_Dimethylsulfoxide
http://ziath.com/images/pdf/DMSO_The_effects_of_water_and_hydration_measurement.pdf
https://www.benchchem.com/pdf/Best_practices_for_drying_and_handling_hygroscopic_reagents_in_Ethyl_3_oxocyclohexanecarboxylate_synthesis.pdf
https://www.ibisscientific.com/blog/the-role-of-desiccants-in-protecting-hygroscopic-chemicals/
https://www.benchchem.com/product/b10764146#impact-of-hygroscopic-dmso-on-th1834-dihydrochloride-solubility
https://www.benchchem.com/product/b10764146#impact-of-hygroscopic-dmso-on-th1834-dihydrochloride-solubility
https://www.benchchem.com/product/b10764146#impact-of-hygroscopic-dmso-on-th1834-dihydrochloride-solubility
https://www.benchchem.com/product/b10764146#impact-of-hygroscopic-dmso-on-th1834-dihydrochloride-solubility
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10764146?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

